Cas no 1804879-29-5 (3-Chloro-2-fluoro-4-phenylpyridine)

• Product Name: 3-Chloro-2-fluoro-4-phenylpyridine
• CAS No: 1804879-29-5
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4902574
• Update Time: 2025-10-29

3-Chloro-2-fluoro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-phenylpyridine

• Inchi： 1S/C11H7ClFN/c12-10-9(6-7-14-11(10)13)8-4-2-1-3-5-8/h1-7H
• InChI Key： CMKXWZVZQDCJPG-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-fluoro-4-phenylpyridine

Introduction to 3-Chloro-2-fluoro-4-phenylpyridine (CAS No. 1804879-29-5)

3-Chloro-2-fluoro-4-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1804879-29-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of 3-Chloro-2-fluoro-4-phenylpyridine, including the presence of both chloro and fluoro substituents, contribute to its unique chemical properties and reactivity, which are leveraged in synthetic chemistry and medicinal chemistry applications.

The significance of 3-Chloro-2-fluoro-4-phenylpyridine lies in its potential as a building block for the synthesis of novel therapeutic agents. Pyridine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of small-molecule drugs targeting various diseases. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and bioavailability of compounds, while the chloro group provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are crucial for constructing complex molecular architectures that mimic natural products or designed pharmacophores.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-Chloro-2-fluoro-4-phenylpyridine. The compound’s electronic properties, influenced by the electronegativity of fluorine and chlorine, make it an attractive candidate for designing molecules with specific binding affinities to biological targets. For instance, studies have demonstrated its utility in generating inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammatory diseases. The fluoro substituent, in particular, has been shown to improve binding interactions by modulating hydrophobicity and hydrogen bonding capabilities.

In the context of drug discovery, 3-Chloro-2-fluoro-4-phenylpyridine serves as a versatile intermediate in multi-step synthetic routes. Researchers have utilized this compound to develop libraries of derivatives with tailored pharmacological profiles. The phenyl group appended to the pyridine core further extends its potential applications, as aromatic rings are commonly found in biologically active molecules. By employing palladium-catalyzed cross-coupling reactions, chemists can introduce additional aryl or heteroaryl groups at various positions on the pyridine scaffold, thereby expanding the chemical space for exploration.

The agrochemical sector has also shown interest in 3-Chloro-2-fluoro-4-phenylpyridine due to its structural similarity to known bioactive compounds that exhibit herbicidal or pesticidal properties. Fluorinated pyridines are known to disrupt essential biological processes in pests and weeds, making them effective candidates for crop protection agents. The chloro group’s ability to participate in nucleophilic substitution reactions allows for further derivatization into more complex structures with enhanced activity against resistant strains.

From a synthetic perspective, 3-Chloro-2-fluoro-4-phenylpyridine is notable for its role in transition-metal-catalyzed reactions. The presence of both halogen atoms makes it an ideal precursor for generating borylated or stannylated intermediates, which are pivotal in modern cross-coupling methodologies. These intermediates can then be coupled with other aryl or heteroaryl halides to construct larger molecules with intricate connectivity. Such strategies are particularly valuable in late-stage functionalization campaigns where precise control over regiochemistry is required.

The growing body of literature on 3-Chloro-2-fluoro-4-phenylpyridine underscores its importance as a chemical entity with broad applicability. Researchers have reported novel synthetic routes to this compound, optimizing yields and purity levels through careful selection of reaction conditions and catalysts. These efforts highlight the compound’s significance not only as a starting material but also as a benchmark for evaluating new synthetic methodologies.

In conclusion, 3-Chloro-2-fluoro-4-phenylpyridine (CAS No. 1804879-29-5) represents a fascinating compound at the intersection of pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug design, material science, and agricultural innovation. As research continues to uncover new synthetic possibilities and biological functions associated with this molecule, its relevance is expected to grow further within the scientific community.